Cas no 116649-86-6 (9H-Carbazole-9-propanoicacid, 3-[[(4-fluorophenyl)sulfonyl]amino]-1,2,3,4-tetrahydro-, (3S)-)

• Product Name: 9H-Carbazole-9-propanoicacid, 3-[[(4-fluorophenyl)sulfonyl]amino]-1,2,3,4-tetrahydro-, (3S)-
• CAS No: 116649-86-6
• MF: C₂₁H₂₁FN₂O₄S
• MW: 416.465847730637
• CID: 178909
• PubChem ID: 25273225
• Update Time: 2025-04-19

9H-Carbazole-9-propanoicacid, 3-[[(4-fluorophenyl)sulfonyl]amino]-1,2,3,4-tetrahydro-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-9-propanoicacid, 3-[[(4-fluorophenyl)sulfonyl]amino]-1,2,3,4-tetrahydro-, (3S)-
• 3-[(3S)-3-[(4-fluorophenyl)sulfonylamino]-1,2,3,4-tetrahydrocarbazol-9-yl]propanoic acid
• 9H-Carbazole-9-propanoicacid, 3-[[(4-fluorophenyl)sulfonyl]amino]-1,2,3,4-tetrahydro-, (S)-
• BAY-u 3406
• (3S)-3-[[(4-Fluorophenyl)sulfonyl]amino]-1,2,3,4-tetrahydro-9H-carbazole-9-propanoic acid
• DTXSID801122722
• 116649-86-6

• Inchi： 1S/C21H21FN2O4S/c22-14-5-8-16(9-6-14)29(27,28)23-15-7-10-20-18(13-15)17-3-1-2-4-19(17)24(20)12-11-21(25)26/h1-6,8-9,15,23H,7,10-13H2,(H,25,26)/t15-/m0/s1
• InChI Key： LDXDSHIEDAPSSA-HNNXBMFYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N[C@H]1CCC2=C(C3C=CC=CC=3N2CCC(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 416.12073
• Monoisotopic Mass: 416.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 88.4